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Compound of Interest

Compound Name: Hexadecanenitrile

Cat. No.: B1595508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only. It is

not a substitute for a formal Safety Data Sheet (SDS). Always consult the official SDS for

Hexadecanenitrile from your supplier and adhere to all applicable safety regulations in your

region. The toxicological data for Hexadecanenitrile is limited; therefore, this guide

incorporates information on long-chain aliphatic nitriles as a chemical class to provide a more

comprehensive overview of potential hazards.

Chemical and Physical Properties
Hexadecanenitrile, also known as Palmitonitrile, is a long-chain aliphatic nitrile.[1][2] At room

temperature, it is a solid, as its melting point is approximately 31°C.[3][4][5] It is important to

note that it may be handled in a molten state or dissolved in a solvent, which will alter its

physical hazards.
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Property Value Source

CAS Number 629-79-8 [2]

EC Number 211-110-5 [4]

Molecular Formula C₁₆H₃₁N [2]

Molecular Weight 237.42 g/mol [2]

Melting Point 31 °C [3][4][5]

Boiling Point 333 °C [4][5]

Appearance Solid at room temperature [3][4][5]

Solubility Insoluble in water [5]

Hazard Identification and Classification
The hazard classification for Hexadecanenitrile is not harmonized. A single notification to the

European Chemicals Agency (ECHA) Classification and Labelling (C&L) Inventory provides a

GHS classification.[2] However, many suppliers' Safety Data Sheets indicate that data is not

available for a definitive classification.[6]

Based on the available ECHA notification, the GHS classification is as follows:

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Signal Word: Warning[2]

Hazard Pictogram:[2]

alt text
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Precautionary Statements:[2]

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

P301+P317: IF SWALLOWED: Get medical help.

P302+P352: IF ON SKIN: Wash with plenty of water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P317: Get medical help.

P321: Specific treatment (see supplemental first aid instruction on this label).

P330: Rinse mouth.

P362+P364: Take off contaminated clothing and wash it before reuse.

P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Information
Specific quantitative toxicological data for Hexadecanenitrile, such as LD50 (Lethal Dose,

50%) or LC50 (Lethal Concentration, 50%), is not readily available in the public domain.[6]

However, the toxicity of aliphatic nitriles is generally attributed to their in-vivo metabolism, which

can release cyanide.[7][8]

Mechanism of Toxicity
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The primary mechanism of toxicity for many aliphatic nitriles involves the metabolic release of

cyanide.[7] This process is catalyzed by cytochrome P450 enzymes in the liver.[7] The

liberated cyanide can then inhibit cytochrome c oxidase, a critical enzyme in the mitochondrial

electron transport chain, thereby disrupting cellular respiration.[7]

Hexadecanenitrile Metabolism
(Cytochrome P450) Cyanide (CN⁻) Cytochrome c OxidaseInhibition Disruption of

Cellular Respiration

Click to download full resolution via product page

Fig. 1: Proposed mechanism of Hexadecanenitrile toxicity.

Experimental Protocols for Safety Assessment
While specific experimental safety data for Hexadecanenitrile is lacking, standardized

protocols for assessing the toxicity of chemicals are well-established by organizations such as

the Organisation for Economic Co-operation and Development (OECD).[9][10] These

guidelines provide a framework for conducting studies on acute toxicity, skin and eye irritation,

sensitization, and repeated dose toxicity.

Acute Oral Toxicity - Up-and-Down Procedure (OECD
Guideline 425)
This method is used to estimate the LD50 of a substance and identify signs of toxicity.[11] It is

designed to use a minimal number of animals.[11]

Methodology:

Animal Selection: Healthy, young adult rodents (usually female rats) are used.[12]

Housing and Fasting: Animals are housed in suitable cages and fasted (food, but not water,

withheld) overnight before dosing.[11]

Dose Administration: The test substance is administered orally in a single dose via gavage.

[11] The initial dose is selected based on available information or a default value.
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Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days.

Dose Adjustment: The dose for the next animal is adjusted up or down depending on the

outcome (survival or death) for the previous animal.

Data Analysis: The LD50 is calculated using the maximum likelihood method.
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Fig. 2: Workflow for OECD 425 Acute Oral Toxicity Study.
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Safe Handling and Personal Protective Equipment
(PPE)
Given the potential for harm upon ingestion, skin contact, or inhalation, strict adherence to

safety protocols is mandatory when handling Hexadecanenitrile.

Control Measure Recommendation

Engineering Controls
Handle in a well-ventilated area, preferably in a

chemical fume hood.[6]

Eye/Face Protection
Wear tightly fitting safety goggles or a face

shield.[6]

Skin Protection
Wear impervious gloves (e.g., nitrile rubber) and

protective clothing to prevent skin contact.[6]

Respiratory Protection

If dusts or aerosols are generated, use a

NIOSH-approved respirator with an appropriate

cartridge.[6]

Hygiene Measures
Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the work area.

First Aid Measures
In case of exposure, follow these first aid procedures and seek immediate medical attention.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1595508?utm_src=pdf-body
https://www.chemicalbook.com/msds/hexadecanenitrile.pdf
https://www.chemicalbook.com/msds/hexadecanenitrile.pdf
https://www.chemicalbook.com/msds/hexadecanenitrile.pdf
https://www.chemicalbook.com/msds/hexadecanenitrile.pdf
https://www.chemicalbook.com/msds/hexadecanenitrile.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[6]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing.[6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person.[6]

Fire and Accidental Release Measures
Firefighting:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[6]

Accidental Release:

Personal Precautions: Evacuate the area and ensure adequate ventilation. Avoid breathing

dust and contact with skin and eyes. Wear appropriate PPE.[6]

Environmental Precautions: Prevent the material from entering drains or waterways.[6]

Containment and Cleanup: For solid spills, carefully sweep or scoop up the material and

place it in a suitable container for disposal. Avoid generating dust.[6]

Storage and Disposal
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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